Cas no 898776-21-1 (Ethyl 7-cyclobutyl-7-oxoheptanoate)

• Product Name: Ethyl 7-cyclobutyl-7-oxoheptanoate
• CAS No: 898776-21-1
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• MDL: MFCD01311664
• CID: 880609
• PubChem ID: 24727439
• Update Time: 2025-11-06

Ethyl 7-cyclobutyl-7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-cyclobutyl-7-oxoheptanoate
• MFCD01311664
• AKOS016023061
• ETHYL7-CYCLOBUTYL-7-OXOHEPTANOATE
• MS-21355
• DTXSID00645657
• 898776-21-1

• MDL： MFCD01311664
• Inchi： 1S/C13H22O3/c1-2-16-13(15)10-5-3-4-9-12(14)11-7-6-8-11/h11H,2-10H2,1H3
• InChI Key： DXCVSESBBZWHRH-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC(=O)OCC)C1CCC1

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Additional information on Ethyl 7-cyclobutyl-7-oxoheptanoate

Research Brief on Ethyl 7-cyclobutyl-7-oxoheptanoate (CAS: 898776-21-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 7-cyclobutyl-7-oxoheptanoate (CAS: 898776-21-1) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by a cyclobutyl ketone moiety and an ester functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of enzyme inhibitors and anti-inflammatory agents. The compound's ability to modulate key biological pathways makes it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and biological evaluation of Ethyl 7-cyclobutyl-7-oxoheptanoate derivatives as potential inhibitors of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized a combination of computational modeling and in vitro assays to identify the most potent derivatives. Results indicated that certain analogs exhibited significant COX-2 inhibitory activity with minimal off-target effects, suggesting their potential as lead compounds for anti-inflammatory drug development. The study also highlighted the importance of the cyclobutyl ring in enhancing binding affinity to the COX-2 active site.

Another recent publication in Bioorganic & Medicinal Chemistry Letters (2024) focused on the use of Ethyl 7-cyclobutyl-7-oxoheptanoate as a building block for the synthesis of novel anticancer agents. The researchers designed a series of hybrid molecules by conjugating the compound with known pharmacophores, such as quinazoline and indole scaffolds. Preliminary screening against a panel of cancer cell lines revealed that several hybrids exhibited potent cytotoxic activity, particularly against breast and lung cancer cells. Mechanistic studies suggested that these compounds induce apoptosis via the mitochondrial pathway, further underscoring their therapeutic potential.

Beyond its applications in drug discovery, Ethyl 7-cyclobutyl-7-oxoheptanoate has also been explored in chemical biology for probing enzyme mechanisms. A 2024 study in ACS Chemical Biology demonstrated its utility as a substrate analog for studying the activity of ketone-processing enzymes, such as aldoketo reductases. The compound's stability and reactivity under physiological conditions make it an ideal tool for elucidating enzyme-substrate interactions and designing targeted inhibitors. This research opens new avenues for understanding metabolic pathways and developing enzyme-specific therapeutics.

In conclusion, Ethyl 7-cyclobutyl-7-oxoheptanoate (CAS: 898776-21-1) represents a multifaceted compound with significant potential in both pharmaceutical development and chemical biology. Its structural versatility, combined with its demonstrated bioactivity, positions it as a valuable asset in the quest for novel therapeutics. Future research should focus on optimizing its derivatives for enhanced efficacy and selectivity, as well as exploring its applications in other disease areas. The compound's continued study promises to yield innovative solutions for addressing unmet medical needs.